Cas no 234122-32-8 (6-methyl-1(2H)-Phthalazinone)

6-methyl-1(2H)-Phthalazinone structure
6-methyl-1(2H)-Phthalazinone structure
Product Name:6-methyl-1(2H)-Phthalazinone
CAS No:234122-32-8
MF:C9H8N2O
MW:160.17262172699
CID:1109504
PubChem ID:57214671
Update Time:2025-04-20

6-methyl-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-1(2H)-Phthalazinone
    • 6-methylphthalazin-1(2H)-one
    • DA-07860
    • SCHEMBL1008698
    • CPFLELOIZHQGPW-UHFFFAOYSA-N
    • 234122-32-8
    • Inchi: 1S/C9H8N2O/c1-6-2-3-8-7(4-6)5-10-11-9(8)12/h2-5H,1H3,(H,11,12)
    • InChI Key: CPFLELOIZHQGPW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(C)=CC=2C=NN1

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.5Ų
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